3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-methylpiperidin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound “3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-methylpiperidin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one” is a heterocyclic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core. This scaffold is substituted at the 2-position with a 4-methylpiperidinyl group and at the 3-position with a (Z)-configured thiazolidinone derivative. The thiazolidinone moiety contains a butyl chain at N3, a ketone at C4, and a thiocarbonyl group at C2, contributing to its unique electronic and steric profile.
Properties
CAS No. |
361994-21-0 |
|---|---|
Molecular Formula |
C22H26N4O2S2 |
Molecular Weight |
442.6 g/mol |
IUPAC Name |
(5Z)-3-butyl-5-[[2-(4-methylpiperidin-1-yl)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C22H26N4O2S2/c1-3-4-10-26-21(28)17(30-22(26)29)14-16-19(24-12-8-15(2)9-13-24)23-18-7-5-6-11-25(18)20(16)27/h5-7,11,14-15H,3-4,8-10,12-13H2,1-2H3/b17-14- |
InChI Key |
JIPPWXRDFWRTSZ-VKAVYKQESA-N |
Isomeric SMILES |
CCCCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)N4CCC(CC4)C)/SC1=S |
Canonical SMILES |
CCCCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)N4CCC(CC4)C)SC1=S |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-methylpiperidin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the thiazolidine ring, the introduction of the pyrido[1,2-a]pyrimidin-4-one core, and the final coupling of the two fragments. The reaction conditions often require the use of strong bases, high temperatures, and inert atmospheres to ensure the desired product is obtained in good yield.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, which allow for better control of reaction conditions and can improve the efficiency of the synthesis.
Chemical Reactions Analysis
Types of Reactions
3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-methylpiperidin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one can undergo various types of chemical reactions, including:
Oxidation: The thioxo group can be oxidized to a sulfone.
Reduction: The carbonyl groups can be reduced to alcohols.
Substitution: The piperidinyl group can be substituted with other amines or functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid can be used.
Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.
Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles under basic conditions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thioxo group would yield a sulfone, while reduction of the carbonyl groups would produce the corresponding alcohols.
Scientific Research Applications
Chemistry
In chemistry, this compound can be used as a building block for the synthesis of more complex molecules
Biology
In biological research, this compound may be investigated for its potential as a bioactive molecule. Its structure suggests it could interact with various biological targets, making it a candidate for drug discovery and development.
Medicine
In medicine, 3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-methylpiperidin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one could be explored for its therapeutic potential. Its ability to interact with specific molecular targets could make it useful in the treatment of certain diseases.
Industry
In industry, this compound could be used in the development of new materials with unique properties. Its complex structure may impart desirable characteristics, such as enhanced stability or reactivity, to the materials in which it is incorporated.
Mechanism of Action
The mechanism of action of 3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-methylpiperidin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one is likely to involve interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to fit into the active sites of these targets, modulating their activity and leading to the desired biological effects. The exact pathways involved would depend on the specific application and target.
Comparison with Similar Compounds
Table 1: Key Structural Analogues and Substituent Variations
Substituent Effects on Physicochemical and Pharmacokinetic Properties
Piperidines generally exhibit lower basicity than piperazines, which may reduce off-target interactions with charged biological targets. The 4-ethylpiperazinyl group in the analogue from introduces additional steric bulk, possibly affecting binding pocket accessibility in enzyme targets.
Thiazolidinone Modifications: The butyl chain on the thiazolidinone ring (target compound) increases hydrophobicity relative to the allyl-substituted analogue in . This could influence metabolic stability, as alkyl chains are prone to oxidative degradation. The conserved 4-oxo and 2-thioxo groups across analogues () suggest a role in hydrogen bonding or metal chelation, critical for target engagement.
Core Scaffold Differences: Chromeno-pyrimidine derivatives () lack the pyrido[1,2-a]pyrimidin-4-one core but retain a thioxo group. The fused chromene ring system may confer distinct electronic properties and solubility profiles compared to the target compound.
Biological Activity
The compound 3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-methylpiperidin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one represents a class of thiazolidine derivatives that have garnered attention for their potential biological activities. This article reviews the biological activity of this compound, focusing on its synthesis, mechanisms of action, and therapeutic implications based on available research.
The molecular formula of this compound is with a molecular weight of approximately 471.6 g/mol. Its structure features a pyrido[1,2-a]pyrimidinone core fused with a thiazolidine moiety, which is crucial for its biological activity.
Biological Activity Overview
Research indicates that thiazolidine derivatives exhibit a range of biological activities including:
- Antimicrobial Activity : Thiazolidine compounds have demonstrated significant antimicrobial properties against various pathogens. They inhibit bacterial growth and show potential as antibacterial agents.
- Anticancer Properties : Studies have shown that thiazolidine derivatives can induce apoptosis in cancer cells, particularly through intrinsic and extrinsic signaling pathways. For instance, compounds similar to the one in focus have been reported to exhibit cytotoxic effects against HeLa cells and other cancer lines by disrupting cellular processes and inducing cell death mechanisms .
- Antioxidant Effects : Some thiazolidine derivatives possess antioxidant properties that help in reducing oxidative stress within cells. This is particularly relevant in metabolic disorders where oxidative damage is prevalent .
- Insulin Sensitization : Certain derivatives have been noted for their ability to enhance glucose uptake in insulin-resistant models, suggesting a role in managing type 2 diabetes .
The mechanisms through which these compounds exert their effects are multifaceted:
- Inhibition of Enzymes : Many thiazolidine derivatives act as inhibitors of specific enzymes involved in metabolic pathways or cancer progression. For instance, some compounds have shown inhibitory activity against protein tyrosine phosphatase 1B (PTP1B), which is implicated in insulin sign
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
